Journal Name:Medicinal Chemistry Research
Journal ISSN:1054-2523
IF:2.351
Journal Website:http://www.springer.com/biomed/pharmaceutical+science/journal/44
Year of Origin:1991
Publisher:Birkhauser Boston
Number of Articles Per Year:220
Publishing Cycle:Monthly
OA or Not:Not
Amino-functionalised chrysin as adsorbent in dispersive micro-solid phase extraction of selected heavy metal ions from stingless bee honey
Medicinal Chemistry Research ( IF 2.351 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.jfca.2023.105561
The study includes the preparation, characterisation, and application of a new adsorbent, 3-aminopropyltriethoxysilane modified chrysin (CHY-APTES), to extract Pb(II), Cr(III), and Cd(II) from stingless bee honey samples using dispersive micro-solid phase extraction (d-µ-SPE) and detected by graphite furnace atomic absorption spectrometer. Characterisation techniques of CHY-APTES including Brunauer-Emmett-Teller surface area analysis, Fourier transform infrared spectroscopy, scanning electron microscopy-energy dispersive x-ray imaging and point of zero charge determination. Several parameters were studied and optimised, such as a desorption time of 15 minutes, an adsorption time of 3 minutes, the use of nitric acid solution as the desorption solvent, 120 mg of adsorbent mass, solution pH adjusted to pH 5, and ethanol employed as the dispersive solvent. The results demonstrated good relative recoveries for Pb(II), Cr(III) and Cd(II) in the range of 74.76-116.34%, 83.59-115.83% and 89.03-117.66%, respectively, with good precision at a relative standard deviation≤11.46%. For method sensitivity, the method showed acceptable detection limits (3 S/N) for Pb(II), Cr(III) and Cd(II) extracted from stingless bee honey samples at 43.6, 348.9 and 56.7 µg/kg, respectively. The preconcentration factors calculated for Pb(II), Cr(III), and Cd(II) were 111, 9.5, and 49, respectively. The newly developed CHY-APTES was successfully applied in d-µ-SPE for the first time. It was adequate in terms of analytical performance and simple in preparing stingless bee honey samples via dilution.
Detail
Safety issues in nutraceutical exploitation of Chlorella vulgaris, Arthrospira Platensis and Scenedesmus sp. microalgae.
Medicinal Chemistry Research ( IF 2.351 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.jfca.2023.105568
Microalgae contain many bioactive compounds, which may be exploited in food and nutraceutical fields. Bisphenol A (BPA) is a contaminant in microalgae that may be released from polymeric plastics. Since it is responsible for toxic effects on humans, the European legislation set the legal BPA limit within foods at 50 µg kg-1 of food weight. In this work, a fast ultrasounds solid-liquid extraction of BPA from commercial microalgal powders of Chlorella vulgaris, Arthrospira Platensis and Scenedesmus sp. was optimized. To increase selectivity, BPA was derivatized by using N,O-bis(trimethylsilyl)trifluoroacetamide/trimethylchlorosilane (BSTFA-TMCS) and it was analysed by GC-MS in selected ion monitoring mode. A design of experiment (DOE) optimization study of the reaction conditions was performed. The analytical method was validated by determining selectivity, linearity (R2= 0.99999 ± 3.3165E-07), precision, accuracy (99.92 ± 9.83E-02%), recovery (99.65 ± 3.61E-02%) and sensitivity (LoD= 0.547±9.94E-02 µg kg-1; LoQ= 1.823±3.31E-1 µg kg-1). The overall method proved to be fast, with high recovery and suitable to selectively and sensitively determine the content of BPA, eliminating the interferences from extraction, allowing to control the safety profile of microalgae. Dried microalgae cultivated in a polycarbonate reactor, were found to contain an amount of BPA 6 times exceeding the legal limit.
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UV-Vis spectroscopy and one-class modeling for the authentication of the geographical origin of green coffee beans from Cerrado Mineiro, Brazil
Medicinal Chemistry Research ( IF 2.351 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.jfca.2023.105555
Green coffee beans produced in the Cerrado Mineiro region have a Protected Designation of Origin (PDO) certificate. This guarantees that its coffees are among Brazil's most appreciated and valued. This study aimed to develop an authentication method to characterize and differentiate coffee beans from this region. Ultraviolet-visible spectra of 130 green coffee bean samples were used for one-class modeling with SIMCA (soft independent modeling of class analogy), DD-SIMCA (data-driven SIMCA), and OCPLS (one-class partial least squares). Ordered predictors selection (OPS) variable selection was applied to simplify multivariate models and improve their performance. The interpretation of developed models was performed by evaluating the parameter modeling power for variables of SIMCA models. It was possible to assign the most predictive variables to trigonelline and chlorogenic acids as responsible for discriminating coffee beans from Cerrado Mineiro from coffee beans of their three main competitor regions: Caparaó, Mogiana, and Sul de Minas. Finally, methodologies as developed in this work, based on one-class modeling methods, can be proposed to authenticate other coffee-producing regions, food matrices, and agricultural products.
Detail
Transformation of organic acids and sugars in the mucilage and coffee beans during prolonged fermentation
Medicinal Chemistry Research ( IF 2.351 ) Pub Date: 2023-07-21 , DOI: 10.1016/j.jfca.2023.105551
During the mucilage fermentation process, external and internal conditions originated changes in the characteristics of the coffee bean. The mucilage is a dynamic media that allows the development and interaction of microorganisms that modify the profiles of organic acids and sugars that are associated with the quality of the beverage. In order to determine the transformations of these compounds, coffee fruits at different stages of maturity were monitored at two temperatures and two prolongation times. Citric, malic, quinic and succinic acids are present in higher concentrations in the bean and were not influenced by the fermentation time, in contrast to tartaric and acetic acids which are directly associated with the extension time. Through carbon isotope tracing, diffusion from the exterior to the interior of the grain was demonstrated; however, it was evidenced that this process is not immediate and, at the same time, does not respond to the same behavior observed in the mucilage for the compounds evaluated.
Detail
Trends of pesticide residues in agricultural products in the Chinese market from 2011 to 2020
Medicinal Chemistry Research ( IF 2.351 ) Pub Date: 2023-06-20 , DOI: 10.1016/j.jfca.2023.105482
Pesticide residues in market products pose a serious threat to consumers' health. This study aimed to analyze pesticide residues in agricultural products in the Chinese market. According to the data on agricultural products exceeding maximum residue levels (MRLs) obtained by the market supervision administration, 5387 batches of agricultural products (BAPs) in the Chinese market from 2011 to 2020 were extracted. The basic information of the data, time, region, crops and pesticides were discussed. The characteristics and trends of unqualified pesticide residues (UQPRs) in the Chinese market were statistically analyzed. The results showed that the BAPs withUQPRs increased over time, mainly occurring in spring and autumn. Most of the crops with UQPRs were leafy crops, among which Leek and Celery accounted for 28.3% and 16.9% of the total, respectively. Meanwhile, the regions with the most BAPs were Shandong, Henan, and Chongqing. Combining the statistical results and analyzing the reasons, the occurrence of UQPRs can be reduced from three aspects: government, market, and farmers.
Detail
Development of a novel dual-enzyme screen-printed amperometric biosensor for the analysis of esterified fatty acids
Medicinal Chemistry Research ( IF 2.351 ) Pub Date: 2023-06-23 , DOI: 10.1016/j.jfca.2023.105488
This paper describes, for the first time, the development of a novel trilinolein biosensor based on the immobilisation of lipase and lipoxygenase (LOX) onto a cobalt phthalocyanine screen-printed carbon electrode (CoPC-SPCE) in conjunction with amperometry in stirred solution. The combination of enzymes, integrated into the novel biosensor, provide a selective response for polyunsaturated fatty acid (PUFA) triglycerides, in the presence of both monounsaturated (MUFA) and saturated fatty acid (SFA) triglycerides. The linear range of the trilinolein biosensor is 0.2–10 µM, and the detection limit is 45.5 nM. The biosensor was successfully applied to the measurement of trilinolein present in a pharmaceutical food supplement. The percentage recovery was 86% and the coefficient of variation of the biosensor response was 5.05%. This novel LOX-lipase biosensor is simple to manufacture for trilinolein analysis and has advantages of low cost, speed of analysis and ease of operation, thus making it commercially attractive for a range of applications including food and clinical samples.
Detail
BaTiO3 is a novel adsorbent for solid-phase extraction of copper at trace levels in food and water samples before HR-CS-FAAS detection
Medicinal Chemistry Research ( IF 2.351 ) Pub Date: 2023-06-17 , DOI: 10.1016/j.jfca.2023.105474
A simple, precise, and rapid method for preconcentration and determination of copper in food and water samples, based on sonication/vortex-free solid phase extraction with high resolution-continuum source flame atomic absorption spectrometry has been developed. In this study, BaTiO3 was synthesized using a single-step hydrothermal method and used as an adsorbent. BaTiO3 was characterized by FT-IR, SEM-EDX, STEM, XRD, and BET methods. The significant feature of the adsorbent is its high surface-to-volume ratio (177.4 m²/g). Important parameters (pH, adsorbent amount, eluent type and volume, adsorption and desorption time, model solution volume, and matrix effects) were optimized. The linear working range (5 – 250 µg L-1) and the detection limit (1.6 µg L-1) were calculated. The presented method was validated with certified reference material and the addition-recovery tests. The application of the method was evaluated for the extraction and determination of Cu(II) in selected food and water samples and quantitative data were obtained.
Detail
Organic acid profiles of Australian stingless bee honey samples determined by ion chromatography.
Medicinal Chemistry Research ( IF 2.351 ) Pub Date: 2023-06-16 , DOI: 10.1016/j.jfca.2023.105466
The aliphatic organic acid content in stingless bee honey (n = 111) from five Australian stingless bee species (Tetragonula carbonaria, T. hockingsi, T. davenporti, Austroplebeia australis and A. cassiae) was examined, with honey sourced from both rural and urban sources. Analysis of the organic acids as their anions was achieved using ion chromatography with suppressed conductivity detection with quantitation using external standards. Gluconic acid was the predominant organic acid detected in all the stingless bee honeys, followed by acetic and lactic acids, with the latter dependent on the genera. One-way ANOVA and principal component analysis (PCA) confirmed distinctive differences between honeys by genera. Both gluconic acid and malic acid were significantly higher in A. australis honeys compared to T. hockingsi (P < 0.0001) and T. carbonaria (P < 0.0001). Acetic acid was significantly lower in A. australis honeys compared to T. carbonaria (P < 0.01) and T. davenporti (P < 0.01). Lactic acid was significantly higher in Tetragonula honey samples, with honeys of all 3 species of Tetragonula showing statistically significant differences to A. australis honey (P < 0.05). Tetragonula honeys varied in organic acid content according to honey botanical origin. Variation by species and habitat was assessed using chemometrics. This study provides the first extensive data to characterise this food and to help understand the contribution these organic acids make to the characteristic tangy taste and organoleptic properties of stingless bee honeys.
Detail
Development of a bioluminescence immunoassay for detecting ochratoxin A based on luciferin oxidation catalyzed by luciferase
Medicinal Chemistry Research ( IF 2.351 ) Pub Date: 2023-06-29 , DOI: 10.1016/j.jfca.2023.105499
In this work, a novel bioluminescence immunoassay inspired by sparkling fireflies at night was established to detect ochratoxin A (OTA). This platform relied on the mechanism by which firefly luciferase hydrolyze ATP to catalyze the transformation of luciferin to oxidized oxyluciferin, which emits bioluminescence. Since the concentration of ATP can be controlled by alkaline phosphatase (ALP), the bioluminescence intensity was related to the concentration of ALP. Thus, the correlation between target OTA and bioluminescence intensity was realized by ALP-mediated enzyme-linked immunosorbent assay (ELISA). This bioluminescence immunoassay exhibited a relatively wide linear range (1.0-316 ng/mL), which was 30 times wider than that of classical HRP-mediated ELISA (0.8-12.8 ng/mL). The limit of detection (LOD) of the proposed bioluminescence immunoassay (0.316 ng/mL) was lower than the maximum OTA residue limits (2 ng/mL to 10 ng/mL) specified by the European Union (EU) and China Government. In addition, the bioluminescence immunoassay showed good selectivity for OTA and satisfactory recoveries in corn samples ranging from 83.39% to 111.60%.
Detail
Identification and discrimination of lilii bulbus origins based on lipidomics using UHPLC–QE-Orbitrap/MS/MS combined with chemometrics analysis
Medicinal Chemistry Research ( IF 2.351 ) Pub Date: 2023-07-08 , DOI: 10.1016/j.jfca.2023.105512
Lily is an economically important plant, and its bulbs are popular among consumers for their high nutritional value. Due to the influence of environment, the chemical composition of lily from different origin is different, which leads to the different medicinal and nutritional values. Thus, it is very significant and necessary to discriminate the origins of lily. In this study, lipid classes and molecular species of lily samples from eight origins were identified and quantified by UHPLC-QE-Orbitrap/MS/MS and combined with chemometrics for modeling and analysis. The results showed that a total of 16 lipid classes and 88 lipid molecules were identified and quantified. The partial least squares discriminant analysis (PLS-DA) showed that there were significant differences in lipid metabolites between LH (Daodi) and other origins. And 39 characteristic compounds such as TAG 16:0/18:0/18:2, TAG 18:0/18:1/18:2, and LDGCC 15:2 could be used as the markers to identify the geographical origin of lily. This study established a new method to identify the origin traceability of lily in different production areas, and provided a theoretical basis to evaluate the nutritional value of lilies from different origins.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
医学4区 CHEMISTRY, MEDICINAL 药物化学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
4.80 32 Science Citation Index Expanded Not
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